Cas no 1247446-34-9 (1-(2-methoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(2-methoxyphenyl)cyclopropan-1-ol
• CAS No: 1247446-34-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2949479
• PubChem ID: 62668951
• Update Time: 2025-07-21

1-(2-methoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)cyclopropanol
• 1-(2-methoxyphenyl)cyclopropan-1-ol

• Inchi： 1S/C10H12O2/c1-12-9-5-3-2-4-8(9)10(11)6-7-10/h2-5,11H,6-7H2,1H3
• InChI Key： JADBDSORVKPIRA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-methoxyphenyl)cyclopropan-1-ol

Professional Introduction to 1-(2-methoxyphenyl)cyclopropan-1-ol (CAS No: 1247446-34-9)

1-(2-methoxyphenyl)cyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1247446-34-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring substituted with a 2-methoxyphenyl group, has garnered attention due to its unique structural and pharmacological properties. The cyclopropane moiety, known for its strain and reactivity, combined with the electron-donating methoxy group on the aromatic ring, presents a promising scaffold for drug discovery.

The structure of 1-(2-methoxyphenyl)cyclopropan-1-ol encompasses both hydrophobic and hydrophilic regions, making it a versatile candidate for various biological interactions. The presence of the aromatic ring enhances its potential for binding to biological targets, while the cyclopropane ring introduces conformational constraints that can influence receptor affinity and selectivity. These features have positioned this compound as a subject of intense interest in the development of novel therapeutic agents.

In recent years, there has been growing excitement about the applications of cyclopropane-containing compounds in medicinal chemistry. The strained three-membered ring of cyclopropane is highly reactive and can undergo various chemical transformations, making it an attractive moiety for modulating biological activity. Furthermore, the aromatic component provides a platform for further functionalization, allowing chemists to tailor the molecule’s properties to specific pharmacological needs.

One of the most compelling aspects of 1-(2-methoxyphenyl)cyclopropan-1-ol is its potential as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have been exploring its utility in generating derivatives with enhanced bioavailability, improved metabolic stability, or targeted mechanisms of action. The methoxy group on the phenyl ring not only contributes to solubility but also serves as a handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have highlighted the pharmacological relevance of cyclopropanecarboxylic acid derivatives, including those with aromatic substituents. These derivatives have shown promise in various therapeutic areas, such as anti-inflammatory, anti-cancer, and antimicrobial applications. The combination of the cyclopropane ring and the methoxyphenyl group in 1-(2-methoxyphenyl)cyclopropan-1-ol suggests that it may exhibit similar beneficial effects while offering unique advantages due to its specific stereochemistry and electronic distribution.

The synthesis of 1-(2-methoxyphenyl)cyclopropan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps often include cyclization reactions to form the cyclopropane core, followed by functional group interconversions to introduce the methoxyphenyl moiety. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for translating laboratory discoveries into viable drug candidates.

In addition to its synthetic appeal, 1-(2-methoxyphenyl)cyclopropan-1-ol has attracted attention for its potential role in addressing emerging challenges in drug development. For instance, its structural motifs may be exploited to overcome multidrug resistance in cancer cells or to target pathogens that have developed resistance to existing treatments. Such applications require a deep understanding of how molecular structure influences biological activity—a domain where this compound shines due to its well-defined features.

The computational modeling of 1-(2-methoxyphenyl)cyclopropan-1-ol has been instrumental in predicting its behavior in biological systems. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to visualize how this molecule might interact with proteins or enzymes at an atomic level. These insights are invaluable for guiding medicinal chemists in optimizing potency and selectivity before moving into expensive wet-lab experiments.

As research progresses, collaborations between academia and industry are likely to accelerate the exploration of 1-(2-methoxyphenyl)cyclopropan-1-ol and its derivatives. Such partnerships bring together expertise in synthetic chemistry, pharmacology, and biotechnology, fostering an environment where innovative ideas can flourish. The compound’s versatility makes it a valuable asset in drug discovery pipelines aimed at treating a wide range of diseases.

The regulatory landscape also plays a critical role in determining how quickly compounds like 1-(2-methoxyphenyl)cyclopropan-1-ol can transition from research entities into market-ready products. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) ensures that new drugs are safe and effective before they reach patients. Ongoing efforts to streamline regulatory processes could further enhance the development timeline for promising candidates like this one.

In conclusion, 1-(2-methoxyphenyl)cyclopropan-1-ol (CAS No: 1247446-34-9) represents a fascinating intersection of structural complexity and pharmacological potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, future studies will undoubtedly expand our understanding of its therapeutic possibilities—solidifying its place as a cornerstone molecule in modern medicinal chemistry.